Cas no 1427415-25-5 (Methyl 4-bromo-2-fluoro-6-methoxybenzoate)

• Product Name: Methyl 4-bromo-2-fluoro-6-methoxybenzoate
• CAS No: 1427415-25-5
• MF: C₉H₈BrFO₃
• MW: 263.060425758362
• MDL: MFCD23707517
• CID: 1089044
• PubChem ID: 68279022
• Update Time: 2025-10-29

Methyl 4-bromo-2-fluoro-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-fluoro-6-methoxybenzoate
• FCH2332288
• AK138920
• AX8260525
• W17821
• AKOS022174465
• Methyl4-bromo-2-fluoro-6-methoxybenzoate
• DB-184790
• DS-6488
• A902538
• MFCD23707517
• 1427415-25-5
• SCHEMBL12470349
• CS-0041324
• CHC41525
• 4-Bromo-2-fluoro-6-methoxybenzoic acid methyl ester
• DTXSID80738192

• MDL： MFCD23707517
• Inchi： 1S/C9H8BrFO3/c1-13-7-4-5(10)3-6(11)8(7)9(12)14-2/h3-4H,1-2H3
• InChI Key： HYJFLZRBRFDQBT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)OC)=C(C=1)OC)F

Computed Properties

• Exact Mass: 261.96408g/mol
• Monoisotopic Mass: 261.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 4-bromo-2-fluoro-6-methoxybenzoate

Methyl 4-bromo-2-fluoro-6-methoxybenzoate (CAS No. 1427415-25-5): A Versatile Building Block in Organic Synthesis

In the realm of pharmaceutical intermediates and specialty chemicals, Methyl 4-bromo-2-fluoro-6-methoxybenzoate (CAS No. 1427415-25-5) has emerged as a valuable compound with diverse applications. This fluorinated aromatic ester combines multiple functional groups – bromo, fluoro, and methoxy – making it a highly versatile building block for organic synthesis. The strategic placement of these substituents on the benzene ring offers unique reactivity patterns that synthetic chemists can exploit for constructing complex molecular architectures.

The growing interest in Methyl 4-bromo-2-fluoro-6-methoxybenzoate reflects broader trends in medicinal chemistry, where fluorinated compounds are increasingly important due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorinated benzoate derivatives" or "bromo-fluoro aromatic compounds" when designing new drug candidates or functional materials. The presence of both bromine and fluorine atoms in this molecule makes it particularly useful for cross-coupling reactions, a topic that consistently ranks high in organic chemistry literature searches.

From a structural perspective, Methyl 4-bromo-2-fluoro-6-methoxybenzoate features an ester group at position 1, a bromine atom at position 4, a fluorine at position 2, and a methoxy group at position 6 of the benzene ring. This specific substitution pattern creates electronic effects that influence the compound's reactivity in nucleophilic aromatic substitution (SNAr) reactions. The bromine atom serves as an excellent leaving group, while the fluorine's strong inductive effect activates adjacent positions for various transformations. These characteristics explain why queries like "methoxy-bromo-fluoro benzoate applications" appear frequently in chemical database searches.

The synthesis of Methyl 4-bromo-2-fluoro-6-methoxybenzoate typically involves multi-step procedures starting from commercially available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting current industry priorities. Researchers investigating "sustainable synthesis of halogenated aromatics" or "eco-friendly preparation of fluorobenzoates" will find this compound particularly interesting as a case study in balancing reactivity with environmental considerations.

In pharmaceutical applications, derivatives of Methyl 4-bromo-2-fluoro-6-methoxybenzoate have shown potential as intermediates for kinase inhibitors and GPCR modulators, two classes of therapeutic agents that dominate current drug discovery efforts. The compound's ability to serve as a precursor for biaryl systems through cross-coupling reactions makes it valuable for creating molecular diversity in drug candidate libraries. This aligns with frequent search terms like "fluorinated drug intermediates" and "bromoaromatics in medicinal chemistry".

Material science applications of Methyl 4-bromo-2-fluoro-6-methoxybenzoate are gaining attention, particularly in the development of organic electronic materials and liquid crystals. The electron-withdrawing nature of the fluorine and bromine substituents, combined with the electron-donating methoxy group, creates interesting electronic properties that researchers can tune for specific applications. Searches for "halogenated aromatic compounds for OLEDs" or "fluorinated benzoates in material science" often lead to compounds with similar structural features.

Quality control of Methyl 4-bromo-2-fluoro-6-methoxybenzoate typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its performance in downstream applications, which explains why "analysis of fluorobromo aromatics" is a common search phrase among quality control specialists. Modern analytical laboratories increasingly seek "rapid characterization methods for halogenated compounds" to streamline their workflows.

The market for Methyl 4-bromo-2-fluoro-6-methoxybenzoate has grown steadily, driven by demand from pharmaceutical and specialty chemical sectors. Industry reports tracking "growth of fluorinated building blocks market" or "trends in halogenated intermediates" frequently highlight compounds with this structural motif. Suppliers often optimize their offerings based on search trends like "high purity bromo-fluoro benzoates" or "custom synthesis of methoxy-substituted aromatics".

From a safety perspective, proper handling of Methyl 4-bromo-2-fluoro-6-methoxybenzoate requires standard laboratory precautions. While not classified as highly hazardous, its halogenated nature warrants attention to proper storage conditions and handling procedures. This aligns with frequent queries about "safe handling of fluorinated compounds" and "storage of halogenated aromatics" in laboratory settings.

Future research directions for Methyl 4-bromo-2-fluoro-6-methoxybenzoate may explore its use in click chemistry applications or as a precursor for metal-organic frameworks (MOFs), two areas generating significant scientific interest. The compound's versatility ensures it will remain relevant as new synthetic methodologies emerge, responding to search trends like "emerging applications of halogenated benzoates" and "innovative uses of fluorinated building blocks".

In conclusion, Methyl 4-bromo-2-fluoro-6-methoxybenzoate (CAS No. 1427415-25-5) represents a strategically important compound at the intersection of pharmaceutical chemistry, materials science, and synthetic methodology development. Its unique combination of substituents and resulting reactivity profile continue to make it a valuable tool for researchers addressing challenges across multiple scientific disciplines.